5,5-Diethoxypentan-1-amine
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Medicinal Chemistry
Scientific Field: Medicinal chemistry.
Summary: 5,5-Diethoxypentan-1-amine is used as a building block in drug synthesis. Its reactivity allows for the construction of complex molecules, including pharmaceuticals and bioactive compounds.
Methods of Application: Researchers employ 5,5-Diethoxypentan-1-amine as a synthetic intermediate. It participates in functionalization reactions and transformations to create drug candidates.
Results/Outcomes: Novel amine-based therapeutics, such as receptor ligands, enzyme inhibitors, and anticancer agents, can be developed using this compound.
Materials Science
Scientific Field: Materials science.
Summary: Amines contribute to the design and fabrication of various materials. 5,5-Diethoxypentan-1-amine’s unique electronic, optical, and mechanical properties make it suitable for applications in organic electronics, photovoltaics, and biomaterials.
Methods of Application: Incorporating 5,5-Diethoxypentan-1-amine into polymers, catalysts, sensors, and functional materials.
Results/Outcomes: Enhanced materials with improved properties for organic electronics, energy conversion, and other technological applications.
Catalysis
Scientific Field: Catalysis.
Summary: Amines can act as catalysts in various chemical reactions. Researchers explore 5,5-Diethoxypentan-1-amine’s catalytic properties.
Methods of Application: Investigating its role in promoting specific reactions.
Results/Outcomes: Improved reaction rates or selectivity in certain transformations.
Carbon Capture and Environmental Remediation
Scientific Field: Environmental science.
Summary: Researchers study amines for their potential in carbon capture and green chemical synthesis.
Methods of Application: Evaluating 5,5-Diethoxypentan-1-amine’s ability to capture CO₂ or remove pollutants.
Results/Outcomes: Insights into sustainable technologies and environmental protection.
Polymer Chemistry
Scientific Field: Polymer chemistry.
Summary: Amines play a role in polymer synthesis.
Methods of Application: Incorporating 5,5-Diethoxypentan-1-amine into polymer chains.
Results/Outcomes: Tailored polymers with specific properties for various applications.
Biomedical Applications
Scientific Field: Biomedical research.
Summary: Researchers explore the use of amines in diagnostics and drug delivery.
Methods of Application: Developing amine-functionalized nanoparticles or drug carriers.
Results/Outcomes: Enhanced diagnostic tools or targeted drug delivery systems.
5,5-Diethoxypentan-1-amine is a chemical compound with the molecular formula C₉H₂₁NO₂. This compound belongs to the class of primary amines, characterized by the presence of an amino group (-NH₂) attached to a pentane backbone that has ethoxy groups at the 5th position. The structural formula can be represented as follows:
textO O \\ / C - C / \\H2N-C C | | C C | | C - C - C
This compound is of interest due to its potential applications in organic synthesis and medicinal chemistry, particularly in the development of pharmaceuticals and agrochemicals.
- Nucleophilic Substitution: The amino group can act as a nucleophile in reactions with electrophiles, leading to the formation of various derivatives.
- Acylation: This reaction involves the conversion of the amine into an amide by reacting with acid chlorides or anhydrides.
- Alkylation: The amino group can also be alkylated using alkyl halides, resulting in secondary or tertiary amines.
- Deaminative Reactions: These reactions involve the removal of the amino group, which can lead to the formation of carbonyl compounds or other functional groups
The synthesis of 5,5-Diethoxypentan-1-amine can be achieved through various methods:
- Alkylation of Ethanolamine: Ethanolamine can be reacted with suitable alkyl halides under basic conditions to introduce ethoxy groups.
- Reductive Amination: This involves the reaction of an appropriate ketone or aldehyde with ammonia or an amine in the presence of reducing agents like sodium borohydride.
- Gabriel Synthesis: Utilizing phthalimide and ethyl bromide followed by hydrolysis can yield primary amines including 5,5-Diethoxypentan-1-amine
5,5-Diethoxypentan-1-amine has potential applications in:
- Pharmaceuticals: As a building block for synthesizing biologically active compounds.
- Agrochemicals: In the development of herbicides or pesticides due to its structural properties.
- Chemical Research: As a reagent in organic synthesis for various transformations .
Several compounds share structural similarities with 5,5-Diethoxypentan-1-amine. Here are some notable examples:
Compound Name Structure Unique Features 4-Ethylpentan-1-amine C₈H₁₉N Contains one less carbon chain; used in similar applications. 4,4-Diethoxybutan-1-amine C₈H₁₉N Similar ethoxy substitution but shorter carbon chain. 2-Amino-3-methylpentane C₇H₁₈N Methyl substitution on a different carbon; studied for neuroactivity. These compounds highlight the uniqueness of 5,5-Diethoxypentan-1-amine due to its specific ethoxy positioning and pentane structure, which may influence its reactivity and biological properties differently compared to its analogs .
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5,5-Diethoxy-1-pentanamineDates
Last modified: 08-15-2023
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